Cas no 35028-12-7 (2'-Ethylbutyrophenone)
2'-Ethylbutyrophenone Chemical and Physical Properties
Names and Identifiers
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- 2'-Ethylbutyrophenone
- 1-(2-ethyl-phenyl)-butan-1-one
- N13975
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- MDL: MFCD11617485
- Inchi: 1S/C12H16O/c1-3-7-12(13)11-9-6-5-8-10(11)4-2/h5-6,8-9H,3-4,7H2,1-2H3
- InChI Key: VLAHAZODQDXBFB-UHFFFAOYSA-N
- SMILES: O=C(CCC)C1C=CC=CC=1CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 163
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1
2'-Ethylbutyrophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB428374-1 g |
2'-Ethylbutyrophenone |
35028-12-7 | 1g |
€463.20 | 2023-04-23 | ||
| abcr | AB428374-5 g |
2'-Ethylbutyrophenone |
35028-12-7 | 5g |
€1,250.40 | 2023-04-23 | ||
| abcr | AB428374-1g |
2'-Ethylbutyrophenone; . |
35028-12-7 | 1g |
€1083.80 | 2025-02-13 | ||
| abcr | AB428374-5g |
2'-Ethylbutyrophenone; . |
35028-12-7 | 5g |
€1975.20 | 2025-02-13 | ||
| Ambeed | A806529-1g |
2'-Ethylbutyrophenone |
35028-12-7 | 95% | 1g |
$474.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622671-1g |
1-(2-Ethylphenyl)butan-1-one |
35028-12-7 | 98% | 1g |
¥4282.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622671-5g |
1-(2-Ethylphenyl)butan-1-one |
35028-12-7 | 98% | 5g |
¥10174.00 | 2024-05-17 |
2'-Ethylbutyrophenone Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2'-Ethylbutyrophenone
Chemical Profile of 2'-Ethylbutyrophenone (CAS No. 35028-12-7)
2'-Ethylbutyrophenone, identified by the Chemical Abstracts Service Number (CAS No.) 35028-12-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in medicinal formulations. The compound belongs to the class of butyrophenone derivatives, which are well-known for their diverse pharmacological properties.
The molecular structure of 2'-Ethylbutyrophenone consists of a benzene ring substituted with an ethyl group at the 2-position and a butyrophenone moiety. This configuration imparts specific electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The presence of the butyrophenone group suggests potential interactions with biological targets, which has been a focal point in recent research endeavors.
In recent years, 2'-Ethylbutyrophenone has been explored for its role as a precursor in the synthesis of more complex pharmacophores. Its reactivity allows for modifications at various positions, enabling chemists to tailor the molecule for specific applications. One notable area of interest is its use in developing novel agrochemicals, where structural analogs of butyrophenones exhibit promising biological activity.
Moreover, the compound has shown potential in the realm of material science. Researchers have investigated its behavior as a photoinitiator in polymerization processes, leveraging its ability to absorb UV light and facilitate cross-linking reactions. This application is particularly relevant in industries requiring rapid curing and high-performance polymers.
From a pharmaceutical perspective, 2'-Ethylbutyrophenone has been studied for its possible role in modulating neurological pathways. While not yet approved for therapeutic use, preliminary studies suggest that derivatives of this compound may exhibit properties akin to certain anxiolytic and antipsychotic agents. The exact mechanisms remain under investigation, but the structural similarity to known pharmacologically active molecules makes it an intriguing candidate for further exploration.
The synthesis of 2'-Ethylbutyrophenone typically involves multi-step organic reactions, starting from readily available precursors such as ethyl benzene and butyric acid derivatives. Advances in catalytic processes have improved the efficiency and yield of these synthetic routes, making the compound more accessible for research purposes. The optimization of these synthetic pathways is an ongoing effort in industrial and academic laboratories alike.
Regulatory considerations are also important when handling 2'-Ethylbutyrophenone. While it does not fall under categories such as hazardous materials or controlled substances, proper handling protocols must be followed to ensure safety during storage and transportation. These guidelines emphasize the need for adequate ventilation and personal protective equipment to mitigate any potential risks associated with prolonged exposure.
The future prospects of 2'-Ethylbutyrophenone are promising, with ongoing research aiming to uncover new applications and refine existing ones. Collaborative efforts between chemists, biologists, and material scientists are expected to yield innovative uses for this versatile compound. As our understanding of molecular interactions deepens, so too will the potential applications of derivatives like 2'-Ethylbutyrophenone.
In conclusion, 2'-Ethylbutyrophenone (CAS No. 35028-12-7) represents a fascinating molecule with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in both synthetic chemistry and pharmaceutical development. As research continues to evolve, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.
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